![molecular formula C27H24ClN5O6S B1192343 BMS-883559](/img/no-structure.png)
BMS-883559
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
BMS-883559 is a novel inhibitor of the influenza nucleoprotein (INF-NP).
Scientific Research Applications
Biodegradable Metals : A comprehensive review of biodegradable metals (BMs) for medical applications, including their degradation mechanisms, microstructures, and clinical trials (Witte, 2018).
Precision Medicine and New Technologies : Discussion on leveraging new technologies in healthcare for precision medicine, focusing on genomics, digital biomarkers, and artificial intelligence (Seyhan & Carini, 2019).
Bayesian Model Selection in Neuroimaging : Exploration of Bayesian model selection (BMS) methods, particularly in neuroimaging and dynamic causal modeling (Stephan et al., 2009).
Digital Business Models in Travel Industry : Analysis of digital business model configurations in the travel industry, highlighting the taxonomy of these models (Perelygina et al., 2022).
Carbon Capture and Storage Using Bioinspired Materials : Review of bioinspired materials (BMs) for environmental applications, including carbon capture and storage (Kumar & Kim, 2016).
HIV-1 Inhibitor BMS-378806 : Research on BMS-378806, a small molecule HIV-1 inhibitor that blocks viral entrance to cells (Lin et al., 2003).
Battery Management System in Electric Vehicles : Analysis of the key issues in lithium-ion battery management for electric vehicles (Lu et al., 2013).
Properties
Molecular Formula |
C27H24ClN5O6S |
---|---|
Molecular Weight |
582.03 |
IUPAC Name |
Thiophene-2-carboxylic acid (4-chloro-5-{4-[3-(2-methoxy-phenyl)-5-methyl-isoxazole-4-carbonyl]-piperazin-1-yl}-2-nitro-phenyl)-amide |
InChI |
InChI=1S/C27H24ClN5O6S/c1-16-24(25(30-39-16)17-6-3-4-7-22(17)38-2)27(35)32-11-9-31(10-12-32)20-15-19(21(33(36)37)14-18(20)28)29-26(34)23-8-5-13-40-23/h3-8,13-15H,9-12H2,1-2H3,(H,29,34) |
InChI Key |
HDEDVIXSWBFUIT-UHFFFAOYSA-N |
SMILES |
O=C(C1=CC=CS1)NC2=CC(N3CCN(C(C4=C(C)ON=C4C5=CC=CC=C5OC)=O)CC3)=C(Cl)C=C2[N+]([O-])=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BMS-883559; BMS 883559; BMS883559 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.